2-(benzo[d][1,3]dioxol-5-ylmethyl)-8-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

• IUPAC Name: 2-(1,3-benzodioxol-5-ylmethyl)-8-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C23H17N5O4/c1-14-4-7-16(8-5-14)20-24-22(32-26-20)17-3-2-10-27-21(17)25-28(23(27)29)12-15-6-9-18-19(11-15)31-13-30-18/h2-11H,12-13H2,1H3
• InChI Key: WBKHFQJCGDETRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CN4C3=NN(C4=O)CC5=CC6=C(C=C5)OCO6
• Molecular Formula: C23H17N5O4
• Molecular Weight: 427.4 g/mol
• CAS No.: 1189472-91-0

Description

2-(benzo[d][1,3]dioxol-5-ylmethyl)-8-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one is a useful research compound. Its molecular formula is C23H17N5O4 and its molecular weight is 427.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Heterocyclic compounds containing 1,2,4-triazole, 1,3,4-thia-, and -oxadiazole rings have been synthesized and characterized. These compounds are of interest due to their potential biological properties. The synthesis involves cyclization reactions and the use of spectroscopic methods for structural elucidation, indicating the importance of these compounds in medicinal chemistry and materials science (El‐Sayed et al., 2008).

Biological Assessment

Another study focused on the synthesis of novel compounds containing 1,2,4-oxadiazole and triazolo[4,3-a]pyridine units. These compounds were synthesized from commercially available precursors and assessed for various biological properties, highlighting the potential pharmaceutical applications of such heterocyclic compounds (Karpina et al., 2019).

Antimicrobial and Antioxidant Activities

Research on heterocyclic compounds also includes the development of new molecules with potential antimicrobial and antioxidant activities. The synthesis of derivatives featuring 1,2,4-triazole, oxadiazole, and pyridine rings has been reported, with some compounds showing promising results against various microbial strains and in antioxidant assays. This underscores the role of heterocyclic compounds in the search for new therapeutic agents (Bassyouni et al., 2012).

Structural and Crystallographic Studies

Structural and crystallographic studies of triazolo[4,3-a]pyridine derivatives have provided insights into the molecular conformations and interactions of these compounds. Such studies are crucial for understanding the relationship between structure and activity, which is fundamental in drug design and materials science (Fun et al., 2011).

Mechanism of Action

Target of Action

The primary targets of this compound are yet to be identified. Compounds with similar structures have been found to interact with various cellular targets, such as enzymes and receptors .

Mode of Action

This could result in altered cellular processes .

Biochemical Pathways

Similar compounds have been found to affect various pathways, leading to downstream effects such as cell cycle arrest and apoptosis .

Result of Action

Similar compounds have been found to have antitumor activities, indicating that they can inhibit the growth of cancer cells .